N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline

• IUPAC Name: N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline
• InChI: InChI=1S/C19H19N3O/c1-15-5-6-18(21-12-15)13-22-17-3-2-4-19(11-17)23-14-16-7-9-20-10-8-16/h2-12,22H,13-14H2,1H3
• InChI Key: VGKIQRKBSIBUJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)CNC2=CC(=CC=C2)OCC3=CC=NC=C3
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. The compound has been studied extensively for its biochemical and physiological effects and has shown promising results in various lab experiments.

Mechanism of Action

The mechanism of action of N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline is not yet fully understood. However, studies have shown that the compound may work by inhibiting certain enzymes and proteins that are involved in the growth and spread of cancer cells. Additionally, the compound may also work by reducing inflammation and oxidative stress in the brain, which can help to prevent the development of Alzheimer's disease.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and may also have anti-inflammatory and antioxidant effects. Additionally, the compound has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline in lab experiments is its potential as a treatment for cancer and Alzheimer's disease. Additionally, the compound is relatively easy to synthesize and purify, which makes it a useful tool for researchers. However, one of the main limitations of using the compound in lab experiments is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline. One area of research could focus on further elucidating the compound's mechanism of action, which could help to identify potential new targets for cancer and Alzheimer's disease treatments. Additionally, future research could focus on developing new synthesis methods for the compound that are more efficient and cost-effective. Finally, future research could focus on testing the compound in clinical trials to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline involves a series of chemical reactions. The compound is typically synthesized using a multi-step process that involves the reaction of 2-chloro-5-methylpyridine with potassium tert-butoxide, followed by the addition of 4-pyridylmethanol and 3-bromoaniline. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-[(5-methylpyridin-2-yl)methyl]-3-(pyridin-4-ylmethoxy)aniline has been extensively studied for its potential applications in the field of medicine. The compound has shown promising results in various lab experiments, including its ability to inhibit the growth of cancer cells and its potential as a treatment for Alzheimer's disease.